3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-(3H,5H)-dione

• IUPAC Name: 5',5'-dimethyl-5-[3-(trifluoromethyl)phenyl]spiro[3a,6a-dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-3,2'-cyclohexane]-1',3',4,6-tetrone
• InChI: InChI=1S/C19H17F3N2O5/c1-17(2)7-11(25)18(12(26)8-17)13-14(29-23-18)16(28)24(15(13)27)10-5-3-4-9(6-10)19(20,21)22/h3-6,13-14,23H,7-8H2,1-2H3
• InChI Key: QNPRUNWSBFHHEE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2(C3C(C(=O)N(C3=O)C4=CC=CC(=C4)C(F)(F)F)ON2)C(=O)C1)C
• Molecular Formula: C19H17F3N2O5
• Molecular Weight: 410.3 g/mol

Description

3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-(3H,5H)-dione is a useful research compound. Its molecular formula is C19H17F3N2O5 and its molecular weight is 410.349. The purity is usually 95%.
BenchChem offers high-quality 3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-(3H,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-(3H,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spiro Heterocyclization Studies

Research has demonstrated the effectiveness of spiro heterocyclization processes involving compounds like 3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-(3H,5H)-dione. For instance, a study by Racheva and Maslivets (2007) showed that such spiro compounds could be synthesized with high efficiency, highlighting their potential for further chemical applications and research (Racheva & Maslivets, 2007).

Novel Synthetic Pathways

The exploration of new synthetic routes for producing spiro compounds, including those similar to 3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-(3H,5H)-dione, has been a key area of research. For instance, Balamurugan, Perumal, and Menéndez (2011) developed a four-component domino reaction that enables the efficient synthesis of spiro compounds, emphasizing the versatility of these compounds in chemical synthesis (Balamurugan, Perumal, & Menéndez, 2011).

Advanced Synthesis Techniques

The advancement of synthesis techniques for spiro compounds is another crucial aspect of research. Dabholkar and Mishra (2006) investigated the use of microwave irradiation for the efficient synthesis of novel spiro heterocycles, demonstrating the potential for more efficient and rapid synthesis methods for compounds similar to 3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-(3H,5H)-dione (Dabholkar & Mishra, 2006).